Cas no 57878-00-9 (Dotriacontanal)

• Product Name: Dotriacontanal
• CAS No: 57878-00-9
• MF: C₃₂H₆₄O
• MW: 464.849970817566
• CID: 385189
• PubChem ID: 185893
• Update Time: 2025-04-19

Dotriacontanal Chemical and Physical Properties

Names and Identifiers

• Dotriacontanal
• 57878-00-9
• CHEBI:84950
• DTXSID90973471
• Q27158213
• SCHEMBL3190497

• Inchi： 1S/C32H64O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33/h32H,2-31H2,1H3
• InChI Key： NNZVKPZICXRDJI-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 464.49602
• Monoisotopic Mass: 464.495716661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 30
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes